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Compound of Interest
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Cat. No.: B15585109

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epobis is a synthetic, dendrimeric peptide derived from a sequence of human erythropoietin
(EPO).[1][2] It acts as a potent agonist of the erythropoietin receptor (EPOR), demonstrating
neuroprotective and anti-inflammatory properties without the erythropoietic effects associated
with EPO.[1][3][4][5] This makes Epobis a valuable tool for research in neurobiology and
inflammatory diseases.[6] Proper preparation of Epobis stock solutions is critical for obtaining
accurate and reproducible experimental results. These application notes provide a detailed
protocol for the preparation, storage, and handling of Epobis stock solutions.

Quantitative Data Summary

A summary of the key quantitative data for Epobis is presented in the table below for easy
reference.
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Parameter Value Source(s)
Molecular Weight 2195.44 g/mol [21[71[8]
Appearance Lyophilized powder [1][6]
Solubility in Water =50 mg/mL (22.77 mM) [7119]
Solubility in DMSO 4 mg/mL (1.82 mM) [7]

-20°C for up to 3 years or
Storage of Lyophilized Powder  -80°C for up to 2 years. Keep [1][71[8]

away from moisture.

-20°C for up to 1 month or
Storage of Reconstituted Stock  -80°C for up to 6 months. 710]
Solution Avoid repeated freeze-thaw

cycles.

Experimental Protocol: Preparation of Epobis Stock
Solution

This protocol details the steps for reconstituting lyophilized Epobis to create a stock solution.
Materials:

e Lyophilized Epobis peptide

o Sterile, nuclease-free water or sterile bacteriostatic water (for aqueous stock solutions)[2][6]
e Anhydrous DMSO (for non-aqueous stock solutions)

o Sterile, low-protein binding microcentrifuge tubes

» Calibrated micropipettes and sterile, low-retention pipette tips

o Vortex mixer

e Microcentrifuge
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Procedure:

Equilibration: Before opening, allow the vial of lyophilized Epobis to equilibrate to room
temperature for 15-30 minutes. This prevents condensation from forming inside the vial.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected
at the bottom.[11]

Solvent Selection: Choose a solvent based on the experimental requirements. For most cell
culture experiments, sterile water or a buffer is recommended.[10] For compounds with lower
agueous solubility, DMSO can be used.[7]

Reconstitution:
o Carefully open the vial.

o Using a calibrated micropipette, add the calculated volume of the chosen solvent to the
vial to achieve the desired stock concentration (e.g., 1 mM or 10 mM). For example, to
prepare a 1 mM stock solution from 1 mg of Epobis (MW = 2195.44 g/mol ), you would
add 455.5 pL of solvent.

o Calculation: Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
Dissolution:
o Gently swirl the vial to dissolve the peptide.

o If necessary, vortex briefly. For peptides that are difficult to dissolve, sonication may be
used.[12]

o Ensure the solution is clear and free of visible particulates.
Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is crucial to
aliquot the stock solution into smaller, single-use volumes in sterile, low-protein binding
microcentrifuge tubes.[10][13]
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o Store the aliquots at -20°C or -80°C. Reconstituted Epobis is stable for up to 1 month at
-20°C and up to 6 months at -80°C.[7][10]

o For long-term storage, especially for solutions that will be further diluted in aqueous
buffers, consider preparing the initial high-concentration stock in DMSO if solubility is a
concern, and then making fresh dilutions for each experiment.

Visualization of Experimental Workflow and
Signaling Pathway

Experimental Workflow for Epobis Stock Solution Preparation
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Caption: Workflow for preparing Epobis stock solution.

Epobis Signaling Pathway

Epobis acts as an agonist for the Erythropoietin Receptor (EPOR), activating several
downstream signaling cascades. Upon binding, Epobis induces a conformational change in
the pre-dimerized EPOR, leading to the trans-autophosphorylation and activation of Janus
Kinase 2 (JAK2).[14] Activated JAK2 then phosphorylates tyrosine residues on the cytoplasmic
tail of the EPOR, creating docking sites for various signaling proteins. The three major
pathways activated are:

o JAK/STAT Pathway: Primarily, Signal Transducer and Activator of Transcription 5 (STATS5) is
recruited, phosphorylated by JAK2, and then dimerizes and translocates to the nucleus to
regulate gene expression related to cell survival.[1][14][15]
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o PI3K/Akt Pathway: The p85 subunit of Phosphoinositide 3-kinase (PI3K) can bind to the
phosphorylated EPOR, leading to the activation of Akt, a key regulator of cell survival and
proliferation.[14]

o Ras/MAPK Pathway: The growth factor receptor-bound protein 2 (Grb2) can also dock on
the phosphorylated receptor, initiating the Ras-Raf-MEK-ERK (MAPK) cascade, which is
involved in cell proliferation and differentiation.[14][15]
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Caption: Epobis signaling through the EPOR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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